Cas no 83706-94-9 (2-Buten-1-ol, 4,4,4-trifluoro-, (E)-)

2-Buten-1-ol, 4,4,4-trifluoro-, (E)- structure
83706-94-9 structure
Product Name:2-Buten-1-ol, 4,4,4-trifluoro-, (E)-
CAS No:83706-94-9
MF:C4H5F3O
MW:126.077111959457
MDL:MFCD00077603
CID:3253809
PubChem ID:5708769
Update Time:2024-10-26

2-Buten-1-ol, 4,4,4-trifluoro-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-BUTEN-1-OL, 4,4,4-TRIFLUORO-, (E)-
    • 4,4,4-Trifluorobut-2-enol(cis)
    • 1-trifluoromethylprop-1-en-3-ol
    • (Z)-4,4,4-trifluorobut-2-en-1-ol
    • 2-Buten-1-ol, 4,4,4-trifluoro-
    • UUTWQLLIVDODPQ-UHFFFAOYSA-N
    • 2-Buten-1-ol,4,4,4-trifluoro-
    • 4,4,4-Trifluorobut-2-en-1-ol(trans)
    • 2-Buten-1-ol,4,4,4-trifluoro-, (2Z)-
    • (2E)-4,4,4-Trifluoro-2-buten-1-ol (ACI)
    • 2-Buten-1-ol, 4,4,4-trifluoro-, (E)- (ZCI)
    • (E)-4,4,4-Trifluoro-2-buten-1-ol
    • AKOS005258096
    • G79747
    • D72794
    • 83706-94-9
    • (E)-4,4,4-trifluorobut-2-en-1-ol
    • AKOS025309999
    • SCHEMBL2317872
    • EN300-205270
    • 674-53-3
    • UUTWQLLIVDODPQ-OWOJBTEDSA-N
    • FS-4524
    • trans-4,4,4-Trifluoro-2-buten-1-ol
    • 4,4,4-Trifluorocrotyl alcohol
    • MFCD00077603
    • (2E)-4,4,4-trifluorobut-2-en-1-ol
    • 4,4,4-trifluorobut-2-en-1-ol
    • trans-4,4,4-Trifluoro-but-2-en-1-ol
    • 2-Buten-1-ol, 4,4,4-trifluoro-, (E)-
    • MDL: MFCD00077603
    • Inchi: 1S/C4H5F3O/c5-4(6,7)2-1-3-8/h1-2,8H,3H2/b2-1+
    • InChI Key: UUTWQLLIVDODPQ-OWOJBTEDSA-N
    • SMILES: C(=C/CO)\C(F)(F)F

Computed Properties

  • Exact Mass: 126.02924926g/mol
  • Monoisotopic Mass: 126.02924926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 83.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2
  • XLogP3: 0.9

2-Buten-1-ol, 4,4,4-trifluoro-, (E)- Pricemore >>

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2-Buten-1-ol, 4,4,4-trifluoro-, (E)- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Aluminum chloride ,  Lithium aluminum hydride Solvents: Diethyl ether ;  0 °C; 15 min, 0 °C
1.2 Solvents: Diethyl ether ;  0 °C; 2 h, 0 °C
1.3 Reagents: Sodium sulfate Solvents: Water
Reference
Rhodium-Catalyzed Intramolecular Cyclopropanation of Trifluoromethyl- and Pentafluorosulfanyl-Substituted Allylic Cyanodiazoacetates
Peyrical, Lauriane C. ; et al, Organic Letters, 2023, 25(14), 2487-2491

Production Method 2

Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane ;  2 h, -78 °C → 0 °C
Reference
Cobalt-Catalyzed Diastereo- and Enantioselective Reductive Allyl Additions to Aldehydes with Allylic Alcohol Derivatives via Allyl Radical Intermediates
Wang, Lei; et al, Journal of the American Chemical Society, 2021, 143(32), 12755-12765

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  4 h, 0 °C → rt
2.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane ;  2 h, -78 °C → 0 °C
Reference
Cobalt-Catalyzed Diastereo- and Enantioselective Reductive Allyl Additions to Aldehydes with Allylic Alcohol Derivatives via Allyl Radical Intermediates
Wang, Lei; et al, Journal of the American Chemical Society, 2021, 143(32), 12755-12765

Production Method 4

Reaction Conditions
1.1 Reagents: Phosphorus pentoxide ;  rt
2.1 Reagents: Aluminum chloride ,  Lithium aluminum hydride Solvents: Diethyl ether ;  15 min, 0 °C
2.2 Solvents: Diethyl ether ;  2 h, 0 °C
2.3 Reagents: Sodium sulfate Solvents: Water ;  0 °C
Reference
Synthesis and cytotoxic activity of fluorinated analogs of Goniothalamus lactones. Impact of fluorine on oxidative processes
Dumitrescu, Lidia; et al, European Journal of Medicinal Chemistry, 2010, 45(7), 3213-3218

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Diethyl ether ;  0 °C; 5 h, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  30 min, 0 °C
1.3 Reagents: Phosphorus pentoxide ;  0 °C
2.1 Reagents: Aluminum chloride ,  Lithium aluminum hydride Solvents: Diethyl ether ;  15 min, 0 °C
2.2 Solvents: Diethyl ether ;  2 h, 0 °C
2.3 Reagents: Sodium sulfate Solvents: Water ;  0 °C
Reference
Synthesis and cytotoxic activity of fluorinated analogs of Goniothalamus lactones. Impact of fluorine on oxidative processes
Dumitrescu, Lidia; et al, European Journal of Medicinal Chemistry, 2010, 45(7), 3213-3218

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Diethyl ether ;  30 min, 0 °C; 1 h, 0 °C; 0 °C → rt; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
1.3 Reagents: Phosphorus pentoxide ;  rt → 100 °C; 1 h, 100 °C
2.1 Reagents: Aluminum chloride ,  Lithium aluminum hydride Solvents: Diethyl ether ;  1 h, 0 °C; 0 °C → rt; overnight, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Synthesis of trifluoromethylated analogues of α-L-fucofuranose and α-L-4,6-dideoxyxylohexopyranose
Wang, Bing-Lin; et al, Journal of Fluorine Chemistry, 2006, 127(4-5), 580-587

Production Method 7

Reaction Conditions
1.1 Reagents: Zinc Catalysts: Cuprous iodide Solvents: Tetrahydrofuran
Reference
Ultrasound-promoted selective perfluoroalkylation on the desired position of organic molecules
Kitazume, Tomoya; et al, Journal of the American Chemical Society, 1985, 107(18), 5186-91

Production Method 8

Reaction Conditions
1.1 Reagents: Zinc Catalysts: Cuprous iodide Solvents: Tetrahydrofuran
Reference
Ultrasound-promoted selective perfluoroalkylation on the desired position of organic molecules
Kitazume, Tomoya; et al, Journal of the American Chemical Society, 1985, 107(18), 5186-91

2-Buten-1-ol, 4,4,4-trifluoro-, (E)- Raw materials

2-Buten-1-ol, 4,4,4-trifluoro-, (E)- Preparation Products

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